![molecular formula C16H20N2O B271030 4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone](/img/structure/B271030.png)
4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
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Overview
Description
4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a cyclic amide that belongs to the class of phthalazinone derivatives. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential advantages and limitations in laboratory experiments.
Mechanism of Action
The mechanism of action of 4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone is not fully understood, but it is believed to involve the modulation of protein-protein interactions and the inhibition of enzymatic activity. This compound has been shown to interact with a range of biological targets, including kinases, phosphatases, and proteases. By modulating the activity of these targets, this compound can potentially exert a wide range of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological target that it interacts with. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activity. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone has several advantages and limitations for laboratory experiments. One of the main advantages is its broad range of biological activity, which makes it a useful tool for investigating different biological pathways and targets. However, its potency and selectivity can vary depending on the specific target, which can limit its usefulness in certain experiments. Additionally, the synthesis of this compound can be challenging and requires specialized equipment and expertise.
Future Directions
There are several future directions for the research of 4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone. One area of interest is the development of new derivatives with improved pharmacological properties, such as increased potency and selectivity. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's potential use as a scaffold for the design of new drugs with improved pharmacological properties is an area of active research.
Synthesis Methods
The synthesis of 4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone can be achieved through several methods. One of the most commonly used methods is the reaction of 3,4-dimethylbenzaldehyde with 1,2-diaminocyclohexane in the presence of acetic acid and acetic anhydride. This reaction leads to the formation of the desired product with a yield of up to 85%. Other methods involve the use of different starting materials and reagents, but the general approach involves the condensation of an aldehyde or ketone with a diamine.
Scientific Research Applications
4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone has been studied extensively for its potential applications in drug discovery and development. It has been shown to exhibit significant activity against a range of biological targets, including enzymes, receptors, and ion channels. This compound has also been investigated for its potential use as a scaffold for the design of new drugs with improved pharmacological properties.
properties
Molecular Formula |
C16H20N2O |
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Molecular Weight |
256.34 g/mol |
IUPAC Name |
4-(3,4-dimethylphenyl)-4a,5,6,7,8,8a-hexahydro-2H-phthalazin-1-one |
InChI |
InChI=1S/C16H20N2O/c1-10-7-8-12(9-11(10)2)15-13-5-3-4-6-14(13)16(19)18-17-15/h7-9,13-14H,3-6H2,1-2H3,(H,18,19) |
InChI Key |
PAHXNKGPLBSNRC-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NNC(=O)C3C2CCCC3)C |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NNC(=O)C3C2CCCC3)C |
Origin of Product |
United States |
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